Cas no 497072-38-5 (5-oxo-N-(3-phenylpropyl)-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: 5-oxo-N-(3-phenylpropyl)-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 497072-38-5
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 5940742
• PubChem ID: 3245413
• Update Time: 2025-05-22

5-oxo-N-(3-phenylpropyl)-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-oxo-N-(3-phenylpropyl)-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• 5-oxo-N-(3-phenylpropyl)-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, 2,3-dihydro-5-oxo-N-(3-phenylpropyl)-
• 5-oxo-N-(3-phenylpropyl)-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5-oxo-N-(3-phenylpropyl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5-oxo-N-(3-phenylpropyl)-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• F0550-0049
• SMR000015864
• CHEMBL1407154
• MLS000100953
• HMS2440A08
• 497072-38-5
• MLS000086068
• AKOS024582710

• Inchi： 1S/C16H17N3O2S/c20-14(17-8-4-7-12-5-2-1-3-6-12)13-11-18-16-19(15(13)21)9-10-22-16/h1-3,5-6,11H,4,7-10H2,(H,17,20)
• InChI Key： OPQTYEFBCWNNLJ-UHFFFAOYSA-N
• SMILES： C12SCCN1C(=O)C(C(NCCCC1=CC=CC=C1)=O)=CN=2

Computed Properties

• Exact Mass: 315.10414797g/mol
• Monoisotopic Mass: 315.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 11.81±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-oxo-N-(3-phenylpropyl)-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Comprehensive Overview of 5-oxo-N-(3-phenylpropyl)-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS No. 497072-38-5)

5-oxo-N-(3-phenylpropyl)-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS No. 497072-38-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiazolo[3,2-a]pyrimidine derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the 5-oxo and carboxamide functional groups, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic pathways and its role in drug discovery.

In recent years, the demand for novel heterocyclic compounds like 5-oxo-N-(3-phenylpropyl)-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide has surged due to their relevance in treating chronic diseases. For instance, the compound's structural similarity to known kinase inhibitors has sparked interest in its potential anti-inflammatory and anticancer properties. Studies have shown that derivatives of thiazolo[3,2-a]pyrimidine can interact with key cellular targets, making them valuable in precision medicine. This aligns with current trends in personalized healthcare, where small-molecule therapeutics are increasingly favored for their specificity and efficacy.

The synthesis and characterization of CAS No. 497072-38-5 involve advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure the purity and stability of the compound, which is critical for its application in drug development. Additionally, the compound's lipophilicity and bioavailability are areas of active research, as these properties determine its suitability for oral administration. With the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthesis routes for this compound to minimize environmental impact.

Another area of interest is the compound's potential role in neurodegenerative disease research. Preliminary studies suggest that 5-oxo-N-(3-phenylpropyl)-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide may influence pathways related to oxidative stress and neuroinflammation, which are key factors in conditions like Alzheimer's and Parkinson's diseases. This has led to collaborations between academic institutions and pharmaceutical companies to further investigate its mechanisms of action. The compound's ability to cross the blood-brain barrier is another focal point, as it could pave the way for new treatments for central nervous system disorders.

From a commercial perspective, CAS No. 497072-38-5 is gaining traction in the contract research organization (CRO) market. Companies specializing in drug discovery are actively sourcing this compound for high-throughput screening and lead optimization. Its versatility and potential for structural modifications make it a valuable asset in medicinal chemistry. Furthermore, the rise of artificial intelligence (AI) in drug discovery has accelerated the identification of new applications for this molecule, with computational models predicting its interactions with various biological targets.

In conclusion, 5-oxo-N-(3-phenylpropyl)-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS No. 497072-38-5) represents a fascinating area of research with broad implications for modern medicine. Its unique chemical structure, combined with its potential therapeutic benefits, positions it as a compound of significant interest in both academic and industrial settings. As scientific advancements continue to unfold, this molecule is likely to play a pivotal role in the development of next-generation therapeutics.